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Compound of Interest

Compound Name:
1,4-Bis(4-amino-6,7-dimethoxy-2-

quinazolinyl)piperazine

CAS No.: 102839-00-9

Cat. No.: B171597

Get Quote

Executive Summary
Doxazosin Impurity H (European Pharmacopoeia designation), chemically identified as the bis-

quinazoline dimer, represents a critical process-related impurity common to the quinazoline

class of alpha-blockers (including Prazosin and Terazosin). Unlike the parent drug Doxazosin,

which utilizes a specific "Head-Linker-Tail" motif to achieve nanomolar affinity for

-adrenergic receptors, Impurity H is a symmetrical molecule lacking the benzodioxane "tail"
required for optimal receptor subtype discrimination.

This guide provides a technical comparison of the selectivity profiles of Doxazosin, its Impurity

H, and the uroselective standard Tamsulosin. It synthesizes known Structure-Activity

Relationship (SAR) data with detailed protocols for experimentally verifying these profiles.

Structural Deconstruction: The "Head-Tail"
Hypothesis
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To understand the selectivity shift between Doxazosin and Impurity H, we must analyze the

pharmacophore. Alpha-1 antagonists generally follow a Head-Linker-Tail architecture:

The Head (Quinazoline): Provides the primary anchor via protonation of the N-1 nitrogen,

forming an ionic bond with Aspartate-113 (Asp113) in the receptor pocket.

The Tail (Acyl Moiety): Determines subtype selectivity (

vs

) and pharmacokinetic properties.

The Linker (Piperazine): Orients the head and tail.

Comparative Architecture

Compound Structure Type
"Head"
(Anchor)

"Tail"
(Selectivity
Driver)

Pharmacologic
al
Consequence

Doxazosin Heterodimer

4-amino-6,7-

dimethoxyquinaz

oline

1,4-

benzodioxane

High Affinity,

Non-selective (

)

Impurity H Homodimer

4-amino-6,7-

dimethoxyquinaz

oline

None (Replaced

by 2nd

Quinazoline)

Predicted Low

Affinity; Steric

clash prevents

deep pocket

binding.

Tamsulosin Sulfonamide
Methoxybenzene

sulfonamide

Ethoxyphenoxyet

hyl

High Affinity,

Uroselective (

)

Visualization: Structural Divergence & SAR
The following diagram illustrates the structural transformation and its impact on receptor

binding logic.
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Structural Change
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Click to download full resolution via product page

Caption: SAR comparison showing how the symmetrical dimerization in Impurity H disrupts the

"Lock and Key" mechanism utilized by Doxazosin.

Pharmacological Selectivity Profile
While Doxazosin is a potent, non-selective antagonist, Impurity H is widely regarded as a

pharmacologically inferior impurity. The absence of the acyl-tail (benzodioxane) drastically

alters its interaction with the receptor.

Predicted Binding Profile (Impurity H)
Based on SAR studies of bis-quinazolines and Prazosin analogues:

Affinity Loss: The second quinazoline ring introduces significant steric bulk. The Alpha-1

binding pocket is narrow; it accommodates the flat quinazoline ring but restricts the entry of a

second rigid aromatic system where the flexible benzodioxane usually sits.

Selectivity: Impurity H lacks the structural features required to discriminate between

(prostate) and
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(vascular) subtypes.

Off-Target Risk: Bis-quinazolines have been investigated as inhibitors of P-glycoprotein (P-

gp/ABCB1), potentially altering the bioavailability of co-administered drugs, rather than

acting as primary alpha-blockers.

Comparative Data Table (Parent vs. Peers)
Note: Specific Ki values for Impurity H are rarely published as it is a screened-out impurity. The

values below represent the reference standards against which Impurity H is tested.

Parameter Doxazosin (Parent)
Tamsulosin
(Comparator)

Impurity H (The
Dimer)

Primary Target -Adrenergic Receptor -Adrenergic Receptor Inactive / Low Potency

Subtype Selectivity
Non-selective (

)

Super-selective (

)

Non-selective

(Structural Prediction)

Binding Affinity (

)
0.1 – 0.5 nM

0.04 – 0.2 nM (

)

Expected > 100 nM

(Low Affinity)

Therapeutic Role Hypertension & BPH BPH (Uroselective)
Process Impurity

(Limit < 0.15%)

Key Structural Feature Benzodioxane moiety Sulfonamide moiety
Bis-quinazoline

(Symmetrical)

Experimental Protocol: Determining the Selectivity
Profile
To empirically verify the selectivity of Impurity H (or any new impurity) against the parent drug,

a Radioligand Competition Binding Assay is the gold standard.

Protocol: -Adrenoceptor Subtype Competition Binding
Objective: Determine the affinity (
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) of Impurity H for cloned human

,

, and

receptors.

Reagents:
Receptor Source: CHO or HEK293 cell membranes stably expressing human

,

, or

.

Radioligand: [

H]-Prazosin (0.2 nM final concentration). High specific activity (70-80 Ci/mmol).

Non-specific Binding (NSB): Phentolamine (10

M).

Assay Buffer: 50 mM Tris-HCl, pH 7.4, 10 mM

, 0.5 mM EDTA.

Workflow Visualization
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Membrane Preparation
(CHO-K1 / hAlpha-1)

Competition Binding
Incubate 60 min @ 25°C

Add [3H]-Prazosin
+ Impurity H (10^-10 to 10^-5 M)

Rapid Filtration
(GF/B Filters + PEI)

Terminate Reaction

Scintillation Counting
& Ki Calculation

Data Processing

Click to download full resolution via product page

Caption: Step-by-step radioligand binding workflow for profiling impurity affinity.

Step-by-Step Methodology:
Preparation: Thaw membrane aliquots and homogenize in Assay Buffer. Dilute to optimal

protein concentration (e.g., 5-10

g/well ).

Plate Setup: In a 96-well plate, add:

25

L Competition Ligand (Impurity H or Doxazosin) at increasing concentrations (e.g.,

M to
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M).

25

L Radioligand ([

H]-Prazosin).

150

L Membrane Suspension.

Incubation: Incubate for 60 minutes at 25°C to reach equilibrium.

Termination: Harvest using a cell harvester (e.g., Brandel) onto GF/B filters pre-soaked in

0.3% polyethyleneimine (PEI) to reduce non-specific binding.

Wash: Wash filters

with ice-cold wash buffer (50 mM Tris-HCl).

Quantification: Add liquid scintillant and count radioactivity (CPM).

Data Analysis: Plot % Specific Binding vs. Log[Ligand]. Calculate

and convert to

using the Cheng-Prusoff equation:

(Where

is radioligand concentration and

is its dissociation constant).

Synthesis & Causality: Why This Matters
The presence of Impurity H is not merely a purity issue but a toxicological and efficiency

concern.
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Efficacy Dilution: Because Impurity H is a dimer, it consumes two equivalents of the

quinazoline intermediate during synthesis. Even if it has low affinity (high

), its formation represents a significant loss of yield for the active pharmaceutical ingredient
(API).

Safety: While likely less potent at

receptors, the bis-quinazoline structure is a known scaffold for other biological activities (e.g.,
ABC transporter inhibition). High levels could alter the pharmacokinetics of Doxazosin by
inhibiting efflux pumps.

Conclusion for Researchers: When profiling Doxazosin samples, Impurity H should be viewed

as a low-affinity structural defect. It lacks the "tail" necessary for the high-potency, subtype-

specific interactions seen in Tamsulosin or the parent Doxazosin. Its selectivity profile is

effectively "null" compared to the nanomolar precision of the approved drugs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b171597?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

